1-[2-(4-Fluorophenyl)ethyl]-3-(2-quinolin-6-ylethyl)urea

• IUPAC Name: 1-[2-(4-fluorophenyl)ethyl]-3-(2-quinolin-6-ylethyl)urea
• InChI: InChI=1S/C20H20FN3O/c21-18-6-3-15(4-7-18)9-12-23-20(25)24-13-10-16-5-8-19-17(14-16)2-1-11-22-19/h1-8,11,14H,9-10,12-13H2,(H2,23,24,25)
• InChI Key: NRZQJAZYRQUWTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)CCNC(=O)NCCC3=CC=C(C=C3)F)N=C1
• Molecular Formula: C20H20FN3O
• Molecular Weight: 337.4 g/mol

Description

1-[2-(4-Fluorophenyl)ethyl]-3-(2-quinolin-6-ylethyl)urea is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It is a urea derivative that has been synthesized through various methods and has shown promising results in preclinical studies.

Mechanism of Action

The exact mechanism of action of 1-[2-(4-Fluorophenyl)ethyl]-3-(2-quinolin-6-ylethyl)urea is not fully understood. However, it has been suggested to act through various pathways such as inhibition of cell proliferation and induction of apoptosis in cancer cells. It has also been reported to modulate the immune response and reduce inflammation in animal models.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines in animal models. It has also been shown to decrease the blood glucose levels and improve insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[2-(4-Fluorophenyl)ethyl]-3-(2-quinolin-6-ylethyl)urea in lab experiments is its potential therapeutic applications in various diseases. It has shown promising results in preclinical studies and can be studied further for its potential clinical applications. However, one of the limitations is the lack of understanding of its exact mechanism of action, which needs to be elucidated through further studies.

Future Directions

There are several future directions for the study of 1-[2-(4-Fluorophenyl)ethyl]-3-(2-quinolin-6-ylethyl)urea. One of the future directions is to study its potential clinical applications in various diseases. It can be studied further for its potential use in the treatment of cancer, inflammation, and diabetes. Another future direction is to elucidate its exact mechanism of action, which can provide insights into its potential therapeutic targets. Additionally, the synthesis of analogs of this compound can be studied for their potential therapeutic applications.
In conclusion, this compound is a chemical compound that has shown promising results in preclinical studies for its potential therapeutic applications. It has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further studies are needed to elucidate its exact mechanism of action and to study its potential clinical applications in various diseases.

Synthesis Methods

The synthesis of 1-[2-(4-Fluorophenyl)ethyl]-3-(2-quinolin-6-ylethyl)urea has been reported through various methods. One of the commonly used methods involves the reaction of 4-fluoroacetophenone with 2-aminobenzylamine to form 2-(4-fluorophenyl)-2-aminoethanol. This intermediate is then reacted with 2-quinolinecarboxaldehyde in the presence of a catalyst to form the final product.

Scientific Research Applications

1-[2-(4-Fluorophenyl)ethyl]-3-(2-quinolin-6-ylethyl)urea has been studied for its potential therapeutic applications in various diseases. It has shown promising results in preclinical studies as an antitumor, anti-inflammatory, and antidiabetic agent. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.